Cas no 112642-41-8 (2H-1-Benzopyran-6-propanoicacid,8-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,7,8-tetrahydro-5-hydroxy-2,3-dimethyl-8-(3-methyl-2-butenyl)-4,7-dioxo-b-pentyl- (9CI))

• Product Name: 2H-1-Benzopyran-6-propanoicacid,8-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,7,8-tetrahydro-5-hydroxy-2,3-dimethyl-8-(3-methyl-2-butenyl)-4,7-dioxo-b-pentyl- (9CI)
• CAS No: 112642-41-8
• MF: C₃₄H₅₀O₆
• MW: 554.757211208344
• CID: 199316
• Update Time: 2024-03-01

2H-1-Benzopyran-6-propanoicacid,8-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,7,8-tetrahydro-5-hydroxy-2,3-dimethyl-8-(3-methyl-2-butenyl)-4,7-dioxo-b-pentyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-6-propanoicacid,8-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,7,8-tetrahydro-5-hydroxy-2,3-dimethyl-8-(3-methyl-2-butenyl)-4,7-dioxo-b-pentyl- (9CI)
• Caloverticillicacid C
• 2H-1-Benzopyran-6-propanoicacid,8-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,7,8-tetrahydro-5-hydroxy-2,3-dimet
• 2H-1-Benzopyran-6-propanoic acid, 8-[[2,2-dimethyl-3-(1-methylethenyl)cyclobutyl]methyl]-3,4,7,8-tetrahydro-5-hydroxy-2,3-dimethyl-8-(3-methyl-2-butenyl)-4,7-dioxo-β-pentyl- (9CI)

• Inchi： 1S/C34H50O6/c1-10-11-12-13-23(16-26(35)36)27-30(38)28-29(37)21(6)22(7)40-32(28)34(31(27)39,15-14-19(2)3)18-24-17-25(20(4)5)33(24,8)9/h14,21-25,38H,4,10-13,15-18H2,1-3,5-9H3,(H,35,36)
• InChI Key： NHTHKMPWHMRXHW-UHFFFAOYSA-N
• SMILES： C1(C)OC2C(CC3CC(C(C)=C)C3(C)C)(C/C=C(/C)\C)C(=O)C(C(CCCCC)CC(O)=O)=C(O)C=2C(=O)C1C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 617.2±55.0 °C(Predicted)
• PSA: 52.54
• pka: 4.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans